Cas no 2229472-80-2 (1,1,1-trifluoro-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine)

• Product Name: 1,1,1-trifluoro-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine
• CAS No: 2229472-80-2
• MF: C₉H₈F₆N₂
• MW: 258.163642883301
• CID: 5783901
• PubChem ID: 165852676
• Update Time: 2025-05-25

1,1,1-trifluoro-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1942096
• 1,1,1-trifluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propan-2-amine
• 2229472-80-2
• 1,1,1-trifluoro-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine

• Inchi： 1S/C9H8F6N2/c10-8(11,12)5-1-2-6(17-4-5)3-7(16)9(13,14)15/h1-2,4,7H,3,16H2
• InChI Key： YAFRTKIOYUPSLL-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(C(F)(F)F)=CN=1)N)(F)F

Computed Properties

• Exact Mass: 258.05916724g/mol
• Monoisotopic Mass: 258.05916724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 1,1,1-trifluoro-3-5-(trifluoromethyl)pyridin-2-ylpropan-2-amine

Comprehensive Overview of 1,1,1-Trifluoro-3-[5-(Trifluoromethyl)Pyridin-2-Yl]Propan-2-Amine (CAS No. 2229472-80-2)

1,1,1-Trifluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propan-2-amine (CAS No. 2229472-80-2) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a trifluoromethylpyridine core and a trifluoropropan-2-amine side chain, makes it a subject of interest for researchers exploring novel bioactive molecules. The compound's fluorine-rich design enhances its metabolic stability and lipophilicity, key traits for drug discovery and crop protection formulations.

In recent years, the demand for fluorinated compounds has surged due to their role in addressing challenges like drug resistance and pest control. Searches for terms such as "fluoropyridine derivatives" and "trifluoromethylamine applications" reflect growing curiosity about this chemical space. The compound’s CAS No. 2229472-80-2 is frequently queried alongside "synthetic methods for fluorinated amines" and "pyridine-based agrochemicals," highlighting its relevance in industrial and academic settings.

The synthesis of 1,1,1-trifluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propan-2-amine typically involves multi-step reactions, including nucleophilic substitution and catalytic hydrogenation. Researchers emphasize its atom-efficient routes to align with green chemistry principles—a trending topic in sustainable science. Analytical techniques like NMR and LC-MS are critical for characterizing its purity, a common concern among purchasers searching for "high-purity fluorinated building blocks."

Beyond synthesis, the compound’s structure-activity relationships (SAR) are under investigation for optimizing bioactivity. Its pyridine moiety is known to interact with biological targets, while the trifluoromethyl groups improve membrane permeability. These features resonate with queries such as "fluorine in drug design" and "heterocyclic amine pharmacology," underscoring its interdisciplinary appeal.

Regulatory and safety profiles of CAS No. 2229472-80-2 are also frequently discussed. While not classified as hazardous, proper handling protocols are advised, as with all fine chemicals. This aligns with search trends like "safe handling of fluorinated compounds" and "chemical storage best practices," reflecting user priorities in lab safety and compliance.

In summary, 1,1,1-trifluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propan-2-amine represents a versatile scaffold in modern chemistry. Its combination of fluorine atoms and heterocyclic architecture positions it at the intersection of innovation and practicality, answering the demand for advanced materials in life sciences and beyond.